- Chemistry of unprotected amino acids in aqueous solution: direct bromination of aromatic amino acids with bromoisocyanuric acid sodium salt under strong acidic conditionChemical & Pharmaceutical Bulletin, 2006, 54(12), 1715-1719,
Cas no 74315-07-4 (N-(2-Bromobenzyl)acetamide)
N-(2-Bromobenzyl)acetamide structure
N-(2-Bromobenzyl)acetamide Properties
Names and Identifiers
-
- N-(2-Bromobenzyl)acetamide
- N-[(2-bromophenyl)methyl]acetamide
- AC1ME8EI
- AC1Q1L5T
- AG-G-95311
- CDS1_000897
- Maybridge1_005649
- SureCN102342
- DivK1c_001937
- AS-62978
- C78433
- FT-0741050
- CCG-249323
- MFCD00831169
- ZCA31507
- SCHEMBL102342
- N-(2-bromobenzyl)acetamide
- AKOS003391869
- 74315-07-4
- DTXSID60385007
- BWFCPQHLMPFBQH-UHFFFAOYSA-N
- Acetamide,N-[(2-bromophenyl)methyl]-
- HMS557I17
- CS-0132479
- STK485561
- +Expand
-
- MFCD00831169
- BWFCPQHLMPFBQH-UHFFFAOYSA-N
- 1S/C9H10BrNO/c1-7(12)11-6-8-4-2-3-5-9(8)10/h2-5H,6H2,1H3,(H,11,12)
- CC(NCC1=CC=CC=C1Br)=O
Computed Properties
- 226.99500
- 1
- 2
- 3
- 226.995
- 12
- 161
- 0
- 0
- 0
- 0
- 0
- 1
- 1.7
- 2
- 0
- 29.1A^2
Experimental Properties
- 2.47610
- 29.10000
- 1.556
- 389.7°C at 760 mmHg
- 78-80℃
- 189.5°C
- Powder.
- Not determined.
- 1.417
N-(2-Bromobenzyl)acetamide Security Information
N-(2-Bromobenzyl)acetamide Customs Data
- 2924299090
-
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
N-(2-Bromobenzyl)acetamide Price
N-(2-Bromobenzyl)acetamide Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Sulfuric acid , 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-bromo-, sodium salt (1:1) Solvents: Water ; 2.5 h, 0 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; basified
1.3 Reagents: Pyridine ; 2 h, rt
1.4 Reagents: Water
1.2 Reagents: Sodium hydroxide Solvents: Water ; basified
1.3 Reagents: Pyridine ; 2 h, rt
1.4 Reagents: Water
Reference
N-(2-Bromobenzyl)acetamide Preparation Products
N-(2-Bromobenzyl)acetamide Related Literature
-
Jiao-Min Lin,Bei-Shu Huang,Yang-Fan Guan,Zhao-Qing Liu,Dong-Yao Wang,Wen Dong CrystEngComm, 2009,11, 329-336
-
Minkyu Kim,Hoyong Chung Polym. Chem., 2017,8, 6300-6308
-
Xiaobo Hu,Yanqiao Xu,Jiancheng Wang,Jiaxin Ma Inorg. Chem. Front., 2022,9, 6080-6090
-
F. Ferreres,J. Bernardo,P. B. Andrade,C. Sousa,A. Gil-Izquierdo,P. Valentão RSC Adv., 2015,5, 41576-41584
-
Mariele Martini,Leandro Machado de Carvalho,Adela Blasco-Blasco,Antonio Doménech-Carbó Anal. Methods, 2015,7, 5740-5747
-
Galit Fichman,Tom Guterman,Lihi Adler-Abramovich CrystEngComm, 2015,17, 8105-8112
-
T. Umegaki,Y. Enomoto,Y. Kojima Catal. Sci. Technol., 2016,6, 409-412
-
Brigitte Bibal,Bernard Tinant,Jean-Paul Declercq,Jean-Pierre Dutasta Chem. Commun., 2002, 432-433
-
Yuto Kimura,Daisuke Uraguchi,Takashi Ooi Org. Biomol. Chem., 2021,19, 1744-1747
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:74315-07-4)N-(2-Bromobenzyl)acetamide
99%
1g
191.0